Cas no 93859-44-0 (Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-)

Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]- structure
93859-44-0 structure
Product Name:Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-
CAS No:93859-44-0
MF:C23H27N3
MW:345.480585336685
CID:804212
PubChem ID:3022743
Update Time:2025-04-19

Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-
    • 2-[(4-aminophenyl)methyl]-4-[(4-amino-3-propan-2-ylphenyl)methyl]aniline
    • 4-[(4-amino-3-isopropylphenyl)methyl]-2-[(4-aminophenyl)methyl]aniline
    • 56L2W3FGD5
    • Benzenamine, 4-[[4-amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]-
    • EINECS 299-382-1
    • 93859-44-0
    • DTXSID20239815
    • NS00039710
    • 4-((4-Amino-3-isopropylphenyl)methyl)-2-((4-aminophenyl)methyl)aniline
    • 4-[[4-Amino-3-(1-methylethyl)phenyl]methyl]-2-[(4-aminophenyl)methyl]benzenamine
    • Inchi: 1S/C23H27N3/c1-15(2)21-14-18(6-10-23(21)26)11-17-5-9-22(25)19(13-17)12-16-3-7-20(24)8-4-16/h3-10,13-15H,11-12,24-26H2,1-2H3
    • InChI Key: BANSAJUOKAVMNK-UHFFFAOYSA-N
    • SMILES: NC1=CC=C(C=C1C(C)C)CC1C=CC(=C(CC2C=CC(=CC=2)N)C=1)N

Computed Properties

  • Exact Mass: 345.22
  • Monoisotopic Mass: 345.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.132
  • Boiling Point: 557°C at 760 mmHg
  • Flash Point: 320.3°C
  • Refractive Index: 1.653
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